Cas no 899759-74-1 (1-(3,4-difluorophenyl)-3-{(4-methylphenyl)methylsulfanyl}-1,2-dihydropyrazin-2-one)
1-(3,4-difluorophenyl)-3-{(4-methylphenyl)methylsulfanyl}-1,2-dihydropyrazin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,4-difluorophenyl)-3-[(4-methylphenyl)methylsulfanyl]pyrazin-2-one
- 1-(3,4-difluorophenyl)-3-{(4-methylphenyl)methylsulfanyl}-1,2-dihydropyrazin-2-one
-
- Inchi: 1S/C18H14F2N2OS/c1-12-2-4-13(5-3-12)11-24-17-18(23)22(9-8-21-17)14-6-7-15(19)16(20)10-14/h2-10H,11H2,1H3
- InChI Key: ACEDMZBFCMJQOX-UHFFFAOYSA-N
- SMILES: C1(=O)N(C2=CC=C(F)C(F)=C2)C=CN=C1SCC1=CC=C(C)C=C1
1-(3,4-difluorophenyl)-3-{(4-methylphenyl)methylsulfanyl}-1,2-dihydropyrazin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2696-0917-2μmol |
1-(3,4-difluorophenyl)-3-{[(4-methylphenyl)methyl]sulfanyl}-1,2-dihydropyrazin-2-one |
899759-74-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2696-0917-5μmol |
1-(3,4-difluorophenyl)-3-{[(4-methylphenyl)methyl]sulfanyl}-1,2-dihydropyrazin-2-one |
899759-74-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2696-0917-10μmol |
1-(3,4-difluorophenyl)-3-{[(4-methylphenyl)methyl]sulfanyl}-1,2-dihydropyrazin-2-one |
899759-74-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2696-0917-20μmol |
1-(3,4-difluorophenyl)-3-{[(4-methylphenyl)methyl]sulfanyl}-1,2-dihydropyrazin-2-one |
899759-74-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2696-0917-1mg |
1-(3,4-difluorophenyl)-3-{[(4-methylphenyl)methyl]sulfanyl}-1,2-dihydropyrazin-2-one |
899759-74-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2696-0917-2mg |
1-(3,4-difluorophenyl)-3-{[(4-methylphenyl)methyl]sulfanyl}-1,2-dihydropyrazin-2-one |
899759-74-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2696-0917-3mg |
1-(3,4-difluorophenyl)-3-{[(4-methylphenyl)methyl]sulfanyl}-1,2-dihydropyrazin-2-one |
899759-74-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2696-0917-4mg |
1-(3,4-difluorophenyl)-3-{[(4-methylphenyl)methyl]sulfanyl}-1,2-dihydropyrazin-2-one |
899759-74-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2696-0917-5mg |
1-(3,4-difluorophenyl)-3-{[(4-methylphenyl)methyl]sulfanyl}-1,2-dihydropyrazin-2-one |
899759-74-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2696-0917-10mg |
1-(3,4-difluorophenyl)-3-{[(4-methylphenyl)methyl]sulfanyl}-1,2-dihydropyrazin-2-one |
899759-74-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
1-(3,4-difluorophenyl)-3-{(4-methylphenyl)methylsulfanyl}-1,2-dihydropyrazin-2-one Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 1-(3,4-difluorophenyl)-3-{(4-methylphenyl)methylsulfanyl}-1,2-dihydropyrazin-2-one
Introduction to 1-(3,4-difluorophenyl)-3-{(4-methylphenyl)methylsulfanyl}-1,2-dihydropyrazin-2-one and Its Significance in Modern Chemical Biology
The compound with the CAS no. 899759-74-1, known as 1-(3,4-difluorophenyl)-3-{(4-methylphenyl)methylsulfanyl}-1,2-dihydropyrazin-2-one, represents a fascinating molecule in the realm of chemical biology. Its unique structural features, characterized by a dihydropyrazinone core and difluorophenyl and methylsulfanyl substituents, make it a promising candidate for various biological applications. This introduction delves into the compound's structure, potential biological activities, and its relevance in contemporary research.
The molecular framework of 1-(3,4-difluorophenyl)-3-{(4-methylphenyl)methylsulfanyl}-1,2-dihydropyrazin-2-one is notable for its complexity and the strategic placement of functional groups. The dihydropyrazinone moiety serves as a versatile scaffold, often found in pharmacologically active compounds due to its ability to engage in hydrogen bonding and stabilize transition states. The presence of difluorophenyl at the 3-position introduces electron-withdrawing effects, influencing the electronic properties of the molecule and potentially modulating its interactions with biological targets. Additionally, the methylsulfanyl group at the 3-position enhances lipophilicity, which can be crucial for membrane permeability and target binding.
Recent advancements in drug discovery have highlighted the importance of multi-target directed ligands, which simultaneously interact with multiple biological receptors or enzymes. The structural features of 1-(3,4-difluorophenyl)-3-{(4-methylphenyl)methylsulfanyl}-1,2-dihydropyrazin-2-one align well with this paradigm. The compound's ability to modulate multiple pathways makes it an attractive candidate for developing novel therapeutic agents. For instance, studies have suggested that dihydropyrazinone derivatives can exhibit inhibitory activity against various enzymes involved in inflammation and cancer progression.
In particular, the difluorophenyl substituent has garnered significant attention due to its role in enhancing binding affinity and selectivity. This moiety is known to improve metabolic stability and reduce off-target effects, making it a preferred choice in medicinal chemistry. The combination of difluorophenyl and methylsulfanyl groups in this compound not only enhances its pharmacological potential but also contributes to its unique chemical profile. Such structural features are often exploited to develop molecules with improved pharmacokinetic properties.
The biological activity of 1-(3,4-difluorophenyl)-3-{(4-methylphenyl)methylsulfanyl}-1,2-dihydropyrazin-2-one has been explored in several preclinical studies. Research has indicated that this compound exhibits promising anti-inflammatory and anticancer properties. The dihydropyrazinone core is known to interact with various biological targets, including kinases and transcription factors. These interactions can lead to modulation of signaling pathways involved in cell proliferation, survival, and apoptosis.
One of the most intriguing aspects of this compound is its potential to act as a scaffold for further derivatization. The presence of multiple reactive sites allows chemists to modify its structure while retaining its core pharmacological activity. This flexibility is particularly valuable in drug development pipelines where optimization is often required to achieve desired efficacy and safety profiles. Researchers have employed various synthetic strategies to explore analogs of this compound, aiming to enhance their biological activity and reduce potential side effects.
The synthesis of 1-(3,4-difluorophenyl)-3-{(4-methylphenyl)methylsulfanyl}-1,2-dihydropyrazin-2-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include condensation reactions to form the dihydropyrazinone core, followed by functional group transformations such as fluorination and sulfuration. These synthetic routes demonstrate the compound's accessibility while showcasing advanced techniques in organic synthesis.
From a computational chemistry perspective, the molecular properties of this compound have been extensively studied using advanced modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure and reactivity. These studies have been instrumental in understanding how modifications to its structure can influence its biological activity. Additionally, molecular docking simulations have been used to predict potential binding interactions with biological targets, guiding the design of more effective derivatives.
The pharmaceutical industry has shown increasing interest in developing small molecule inhibitors targeting protein-protein interactions (PPIs). The unique structural features of 1-(3,4-difluorophenyl)-3-{(4-methylphenyl)methylsulfanyl}-1,2-dihydropyrazin-2-one make it a potential candidate for modulating PPIs involved in various diseases. By disrupting these interactions, such compounds can offer novel therapeutic strategies for conditions that are currently difficult to treat.
In conclusion,1-(3,4-difluorophenyl)-3-{(4-methylphenyl)methylsulfanyl}-1,2-dihydropyrazin-2-one (CAS no. 899759-74-1) is a structurally intriguing molecule with significant potential in chemical biology and drug discovery. Its unique combination of functional groups and demonstrated biological activities make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives,its importance is likely to grow further, contributing to advancements in medicine and biotechnology.
899759-74-1 (1-(3,4-difluorophenyl)-3-{(4-methylphenyl)methylsulfanyl}-1,2-dihydropyrazin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)